Cas no 1261782-81-3 (3'-Nitro-2,3,5'-trifluorobiphenyl)

• Product Name: 3'-Nitro-2,3,5'-trifluorobiphenyl
• CAS No: 1261782-81-3
• MF: C₁₂H₆F₃NO₂
• MW: 253.176753520966
• CID: 4991977
• Update Time: 2025-10-28

3'-Nitro-2,3,5'-trifluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Nitro-2,3,5'-trifluorobiphenyl

• Inchi： 1S/C12H6F3NO2/c13-8-4-7(5-9(6-8)16(17)18)10-2-1-3-11(14)12(10)15/h1-6H
• InChI Key： HLBSWMMXUKUDHK-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=C(C=C(C=1)[N+](=O)[O-])F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 310
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8